Cas no 1286727-61-4 (N-(4-chlorophenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido4,5-d1,3diazin-3-ylacetamide)

• Product Name: N-(4-chlorophenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido4,5-d1,3diazin-3-ylacetamide
• CAS No: 1286727-61-4
• MF: C₁₈H₁₇ClN₆O₃
• MW: 400.81898188591
• CID: 5882853
• PubChem ID: 52905775
• Update Time: 2025-07-09

N-(4-chlorophenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido4,5-d1,3diazin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido4,5-d1,3diazin-3-ylacetamide
• F3407-4403
• CHEMBL4997522
• N-(4-chlorophenyl)-2-[7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido[4,5-d][1,3]diazin-3-yl]acetamide
• N-(4-chlorophenyl)-2-(2-morpholin-4-yl-5-oxopyrimido[4,5-d]pyrimidin-6-yl)acetamide
• AKOS024486297
• 1286727-61-4
• N-(4-chlorophenyl)-2-(7-morpholino-4-oxopyrimido[4,5-d]pyrimidin-3(4H)-yl)acetamide
• VU0627061-1

• Inchi： 1S/C18H17ClN6O3/c19-12-1-3-13(4-2-12)22-15(26)10-25-11-21-16-14(17(25)27)9-20-18(23-16)24-5-7-28-8-6-24/h1-4,9,11H,5-8,10H2,(H,22,26)
• InChI Key： LNMIVCHFQSDRIT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CN1C=NC2=C(C=NC(=N2)N2CCOCC2)C1=O)=O

Computed Properties

• Exact Mass: 400.1050661g/mol
• Monoisotopic Mass: 400.1050661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 100Ų

Additional information on N-(4-chlorophenyl)-2-7-(morpholin-4-yl)-4-oxo-3H,4H-pyrimido4,5-d1,3diazin-3-ylacetamide

N-(4-Chlorophenyl)-2-7-(Morpholin-4-yl)-4-Oxo-3H,4H-Pyrimido[4,5-d]1,3Diazin-3-Ylacetamide: A Comprehensive Overview

N-(4-Chlorophenyl)-2-7-(Morpholin-4-yl)-4-Oxo-3H,4H-Pyrimido[4,5-d]1,3Diazin-3-Ylacetamide (CAS No. 1286727-61-4) is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of acetamides and features a complex heterocyclic structure that includes a pyrimido[4,5-d]1,3diazine ring system. The presence of a morpholine group and a 4-chlorophenyl substituent further enhances its chemical complexity and functional versatility.

The CAS number 1286727-61-4 uniquely identifies this compound within the chemical registry system, ensuring its precise identification in scientific literature and regulatory documents. The compound's structure is characterized by a central pyrimido[4,5-d]1,3diazine ring fused with a six-membered morpholine ring. This unique architecture contributes to its potential as a bioactive molecule, particularly in the context of drug discovery and development.

Recent studies have highlighted the importance of heterocyclic compounds like N-(4-Chlorophenyl)-2-7-(Morpholin-4-yl)-4-Oxo derivatives in various therapeutic areas. For instance, researchers have explored their potential as kinase inhibitors, which are crucial in the treatment of cancer and other diseases involving abnormal cell signaling. The morpholine group within the molecule is known to enhance solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. The introduction of the 4-chlorophenyl group is achieved through Friedel-Crafts alkylation or other aromatic substitution methods. The morpholine ring is formed via intramolecular cyclization under specific reaction conditions, ensuring the stability and integrity of the final product.

In terms of pharmacological activity, N-(4-Chlorophenyl)-2-7-(Morpholin-4-Yl) derivatives have shown promising results in preclinical studies. For example, they have demonstrated potent inhibitory effects against several protein kinases involved in oncogenesis. This makes them strong candidates for further investigation in cancer therapy.

Moreover, the oxo group at position 4 of the pyrimido ring plays a critical role in stabilizing the molecule's structure and enhancing its interactions with biological targets. Computational studies using molecular docking techniques have revealed that this compound exhibits favorable binding affinities with key therapeutic targets, further underscoring its potential in drug design.

The integration of cutting-edge research methodologies has significantly advanced our understanding of this compound's properties. For instance, advanced spectroscopic techniques such as NMR and X-ray crystallography have provided detailed insights into its molecular geometry and conformational flexibility. These findings are essential for optimizing its pharmacokinetic profiles and improving its therapeutic efficacy.

In conclusion, N-(4-Chlorophenyl)-2-7-(Morpholin-4-Yl) (CAS No. 1286727-61-4) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and bioactive properties make it an invaluable tool for advancing drug discovery efforts across various therapeutic areas. As research continues to unfold, this compound is expected to play a pivotal role in addressing unmet medical needs and improving patient outcomes.